Cas no 5655-81-2 (Podocarp-8(14)-en-13-one,3b-hydroxy-, acetate (7CI,8CI))
5655-81-2 structure
Product Name:Podocarp-8(14)-en-13-one,3b-hydroxy-, acetate (7CI,8CI)
CAS No:5655-81-2
MF:C17H19F3N4O3
MW:384.352974176407
CID:379140
PubChem ID:3803814
Update Time:2025-04-19
Podocarp-8(14)-en-13-one,3b-hydroxy-, acetate (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Podocarp-8(14)-en-13-one,3b-hydroxy-, acetate (7CI,8CI)
- 5-[[3-(dimethylamino)propylamino]methylidene]-1-[3-(trifluoromethyl)phenyl]-1,3-diazinane-2,4,6-trione
- 5655-81-2
- DTXSID40425511
- (E)-5-(((3-(dimethylamino)propyl)amino)methylene)-1-(3-(trifluoromethyl)phenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
- AC1OALZV
- AKOS005698629
- AKOS030513730
-
- Inchi: 1S/C17H19F3N4O3/c1-23(2)8-4-7-21-10-13-14(25)22-16(27)24(15(13)26)12-6-3-5-11(9-12)17(18,19)20/h3,5-6,9-10,26H,4,7-8H2,1-2H3,(H,22,25,27)/b21-10+
- InChI Key: HFMKUXLSGKTNIF-UFFVCSGVSA-N
- SMILES: FC(C1=CC=CC(=C1)N1C(NC(C(/C=N/CCCN(C)C)=C1O)=O)=O)(F)F
Computed Properties
- Exact Mass: 384.14107
- Monoisotopic Mass: 384.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 81.8A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.372
- Refractive Index: 1.57
- PSA: 81.75
Podocarp-8(14)-en-13-one,3b-hydroxy-, acetate (7CI,8CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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